Cas no 1279894-15-3 (Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate)

• Product Name: Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• CAS No: 1279894-15-3
• MF: C₁₀H₁₆BrF₂NO₂
• MW: 300.140349388123
• MDL: MFCD12755206
• CID: 3047598
• PubChem ID: 91800880
• Update Time: 2025-05-19

Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• tert-butyl (2S)-2-(bromomethyl)-4,4-difluoro-pyrrolidine-1-carboxylate
• PC53223
• FCH3580602
• AK173709
• (2S)-2-(Bromomethyl)-1-boc-4,4-difluoropyrrolidine
• 1-Pyrrolidinecarboxylic acid, 2-(bromomethyl)-4,4-difluoro-, 1,1-dimethylethyl ester, (2S)-
• AKOS025396128
• 1279894-15-3
• AS-52723
• CS-0048616
• (S)-tert-Butyl2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• P15549
• (2S)-1-Boc-2-(Bromomethyl)-4,4-Difluoropyrrolidine
• EN300-7411992
• MFCD12755206
• Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate

• MDL： MFCD12755206
• Inchi： 1S/C10H16BrF2NO2/c1-9(2,3)16-8(15)14-6-10(12,13)4-7(14)5-11/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： UXTHOEXKBYNHLE-ZETCQYMHSA-N
• SMILES： BrC[C@@H]1CC(CN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 299.03325 g/mol
• Monoisotopic Mass: 299.03325 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5
• Molecular Weight: 300.14

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 304.0±42.0 °C at 760 mmHg
• Flash Point: 137.6±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate

Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate: A Comprehensive Overview

Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate (CAS No. 1279894-15-3) is a versatile and structurally complex compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of a tert-butyl carbamate protecting group, a bromomethyl substituent, and a 4,4-difluoropyrrolidine core. These features make it an invaluable building block for the synthesis of various bioactive molecules and drug candidates.

The tert-butyl carbamate protecting group in Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate provides excellent stability and ease of manipulation during synthetic transformations. This protecting group can be readily removed under mild conditions, allowing for the selective deprotection of the amine functionality. This property is particularly useful in the synthesis of peptides and other nitrogen-containing compounds where controlled deprotection is essential.

The bromomethyl substituent in Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate offers a reactive handle for further functionalization. Bromine is a versatile leaving group that can be readily displaced by nucleophiles, enabling the introduction of a wide range of functional groups. This feature makes the compound an excellent starting material for the synthesis of complex molecules with diverse biological activities.

The 4,4-difluoropyrrolidine core in Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate imparts unique conformational and electronic properties to the molecule. Fluorine atoms are known to influence the conformational flexibility and binding affinity of molecules, making them valuable in drug design. The 4,4-difluoropyrrolidine ring system has been shown to enhance the potency and selectivity of various bioactive compounds, including inhibitors of protein kinases and G-protein coupled receptors (GPCRs).

Recent studies have highlighted the potential applications of Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate in medicinal chemistry. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel inhibitors targeting epigenetic enzymes such as histone deacetylases (HDACs) and bromodomain-containing proteins (BRDs). These inhibitors have shown promising results in preclinical studies for the treatment of cancer and inflammatory diseases.

In another study published in the Journal of Medicinal Chemistry, scientists from Pfizer Inc. reported the use of Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate in the development of potent and selective inhibitors of protein-protein interactions (PPIs). The compound's unique structure allowed for the design of molecules with improved pharmacokinetic properties and reduced off-target effects.

The synthetic accessibility and functional versatility of Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate have also made it a popular choice for academic research. Researchers at Harvard University have employed this compound in their investigations into novel scaffolds for central nervous system (CNS) disorders. The ability to introduce diverse functional groups via the bromomethyl handle has facilitated the exploration of new chemical space and the identification of lead compounds with potential therapeutic applications.

In conclusion, Tert-butyl (2S)-2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate (CAS No. 1279894-15-3) is a highly valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features make it an ideal building block for the development of bioactive molecules with diverse biological activities. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern pharmaceutical research.